Naphthyl-2-methyl-succinic acid
Overview
Description
Naphthyl-2-methyl-succinic acid is a member of naphthalenes.
Scientific Research Applications
Anaerobic Degradation and Environmental Impact
Naphthyl-2-methyl-succinic acid plays a significant role in the anaerobic degradation of 2-methylnaphthalene, a process vital for environmental remediation. Studies have shown that in sulfate-reducing cultures, naphthyl-2-methyl-succinic acid is a degradation product formed by the addition of fumarate to the methyl group of 2-methylnaphthalene. This process is analogous to the anaerobic degradation pathways of other hydrocarbons like toluene, suggesting a general mechanism in the biodegradation of aromatic hydrocarbons under anaerobic conditions (Annweiler et al., 2000), (Safinowski & Meckenstock, 2006), (Safinowski & Meckenstock, 2004).
Development of Fluorescent Probes
Naphthyl-2-methyl-succinic acid derivatives have been utilized in the synthesis of fluorescent probes for biomedical applications. For instance, a novel fluorescent probe for β-amyloids, synthesized using a derivative of naphthyl-2-methyl-succinic acid, has shown high binding affinities and potential for diagnosing Alzheimer’s disease (Fa et al., 2015).
Synthesis of Pharmaceutical Intermediates
The compound has been employed in the synthesis of various pharmaceutical intermediates, illustrating its importance in drug development. For example, an efficient synthesis method for optically pure (R)-(1-naphthylmethyl)succinic acid, a key intermediate in renin inhibitors, has been established, demonstrating the compound's utility in medicinal chemistry (Ito et al., 1990).
Biochemical and Toxicological Research
Naphthyl-2-methyl-succinic acid has also been referenced in studies exploring biochemical processes and toxicological impacts of various compounds. For example, its analogues have been investigated in the context of cytotoxicity, liver and kidney enzyme activities, and microbody proliferation in liver cells (Fenoglio et al., 2008), (Kleemann & Meckenstock, 2011), (Reddy & Rao, 1977).
properties
CAS RN |
350044-88-1 |
|---|---|
Molecular Formula |
C15H14O4 |
Molecular Weight |
258.27 g/mol |
IUPAC Name |
2-(naphthalen-2-ylmethyl)butanedioic acid |
InChI |
InChI=1S/C15H14O4/c16-14(17)9-13(15(18)19)8-10-5-6-11-3-1-2-4-12(11)7-10/h1-7,13H,8-9H2,(H,16,17)(H,18,19) |
InChI Key |
PYGFLAQSMTXFMU-UHFFFAOYSA-N |
SMILES |
C1=CC=C2C=C(C=CC2=C1)CC(CC(=O)O)C(=O)O |
Canonical SMILES |
C1=CC=C2C=C(C=CC2=C1)CC(CC(=O)O)C(=O)O |
Origin of Product |
United States |
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